![molecular formula C7H11N3 B1288558 3-Methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine CAS No. 734531-00-1](/img/structure/B1288558.png)
3-Methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine
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Description
3-Methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine (3MTIP) is a heterocyclic aromatic compound that belongs to the imidazopyridine family. It is a colorless solid that has a melting point of 246-248 °C and a boiling point of 360 °C. 3MTIP has been used in a variety of scientific research applications, including drug discovery, biochemical studies, and lab experiments. Its unique properties make it an ideal candidate for further research.
Scientific Research Applications
Synthesis and Medicinal Chemistry
Heterocyclic Compound Synthesis : The pyrazole moiety, similar to "3-Methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine", is integral in creating biologically active compounds. It serves as a pharmacophore in various drugs with anticancer, anti-inflammatory, and antimicrobial properties, among others. Synthetic approaches to pyrazole derivatives often involve condensation and cyclization reactions, highlighting the versatility of pyrazoles as synthons in organic synthesis (Dar & Shamsuzzaman, 2015).
Pharmacological Applications : Pyrazine derivatives, including structures similar to "this compound", have been extensively studied for their pharmacological effects. These compounds exhibit a wide range of activities, such as antiproliferative, anti-infective, and cardiovascular effects. Their rapid growth in medicinal chemistry signifies their potential in developing new pharmaceuticals (Doležal & Zítko, 2015).
N-Oxide Motifs in Drug Development : Heterocyclic N-oxide molecules, related to pyrazine structures, demonstrate significant biological importance. These compounds have been explored for their anticancer, antibacterial, and anti-inflammatory activities, showcasing the broad applicability of heterocyclic compounds in drug development and organic synthesis (Li et al., 2019).
Pyrazolines and Anticancer Research : Pyrazoline derivatives, structurally related to "this compound", have been highlighted for their anticancer potential. These compounds' synthesis and exploration in medicinal chemistry underscore the ongoing interest in pyrazoline-based scaffolds for developing new anticancer agents (Ray et al., 2022).
Properties
IUPAC Name |
3-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3/c1-6-9-5-7-4-8-2-3-10(6)7/h5,8H,2-4H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMMYNKQIGMWPCQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C2N1CCNC2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20609973 |
Source
|
Record name | 3-Methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20609973 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
137.18 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
734531-00-1 |
Source
|
Record name | 3-Methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20609973 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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